2-Chloro-5-methoxypyrazolo[1,5-a]pyridine

• CAS No.: 1204298-79-2
• Molecular Formula: C11H11BrClN3O2
• Synonyms: 2-Chloro-5-methoxypyrazolo[1,5-a]pyridine

Description

2-Chloro-5-methoxypyrazolo[1,5-a]pyridine is a heterocyclic compound with the molecular formula C8H7ClN2O. It is characterized by a pyrazolo[1,5-a]pyridine core structure, substituted with a chlorine atom at the second position and a methoxy group at the fifth position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-5-methoxypyrazolo[1,5-a]pyridine typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2-chloropyridine with hydrazine derivatives, followed by methoxylation. The reaction conditions often require the use of solvents such as dichloromethane and catalysts like triethylamine .

Industrial Production Methods

Industrial production methods for this compound may involve multi-step synthesis processes, starting from readily available raw materials. The process generally includes chlorination, cyclization, and methoxylation steps, optimized for large-scale production to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

2-Chloro-5-methoxypyrazolo[1,5-a]pyridine can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted by nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.

Cyclization Reactions: It can participate in further cyclization reactions to form more complex heterocyclic structures.

Common Reagents and Conditions

Substitution: Common reagents include nucleophiles such as amines or thiols, often in the presence of a base like sodium hydroxide.

Oxidation: Reagents like potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyrazolo[1,5-a]pyridine derivatives, while oxidation and reduction can lead to different oxidation states of the compound .

Scientific Research Applications

2-Chloro-5-methoxypyrazolo[1,5-a]pyridine has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in drug design, particularly for its anti-inflammatory and anticancer properties.

Material Science: The compound is explored for its use in the development of novel materials with specific electronic properties.

Biological Studies: It serves as a tool in studying various biological pathways and mechanisms due to its ability to interact with specific molecular targets.

Mechanism of Action

The mechanism of action of 2-Chloro-5-methoxypyrazolo[1,5-a]pyridine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. For instance, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects .

Comparison with Similar Compounds

Similar Compounds

• 2-Chloro-5-methoxypyridine
• 2-Chloro-5-chloromethylpyridine
• 2-Amino-5-chloropyridine

Uniqueness

Compared to similar compounds, 2-Chloro-5-methoxypyrazolo[1,5-a]pyridine is unique due to its pyrazolo[1,5-a]pyridine core structure, which imparts distinct chemical and biological properties. This structural feature allows it to interact with different molecular targets and participate in unique chemical reactions, making it valuable for various applications .